Cas no 76-20-0 (Butane,2,2-bis(ethylsulfonyl)-)
76-20-0 structure
Product name:Butane,2,2-bis(ethylsulfonyl)-
Butane,2,2-bis(ethylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butane,2,2-bis(ethylsulfonyl)-
- 2,2-bis(ethylsulfonyl)butane
- 2,2-Bis-aethansulfonyl-butan
- 2,2-bis-ethanesulfonyl-butane
- Methylsulfonal
- Methylsulfonalum
- Methylsulphonal
- Metilosulfonal
- sek.-Butyliden-bis-aethylsulfon
- Sulfonethylmethane
- Sulfonethylmethanum
- Tional
- TRIONAL
- Trionalon
- CHEBI:134987
- WLN: WS2&X2&1&SW2
- Diethylsulfonmethylethylmethane
- METHYLSULFONAL [WHO-DD]
- Sulfonethylmethane [NF]
- t i o n a l
- DEA No. 2605
- UNII-217727W28W
- DTXSID7046411
- BRN 1785184
- NSC 3994
- NSC-3994
- SULFONETHYLMETHANE [MI]
- Sulphonethylmethane
- Ethylsulfonal
- NS00037763
- AKOS003245042
- 76-20-0
- EINECS 200-942-4
- SCHEMBL5624
- 217727W28W
- NSC3994
- NCGC00164518-01
- 2,2-Bis(ethylsulphonyl)butane
- Butane,2-bis(ethylsulfonyl)-
- DTXCID5026411
- Butane, 2,2-bis(ethylsulfonyl)-
- Tox21_112153
- CAS-76-20-0
- 3-01-00-02790 (Beilstein Handbook Reference)
- CHEMBL1990189
- Q7843147
-
- Inchi： InChI=1S/C8H18O4S2/c1-5-8(4,13(9,10)6-2)14(11,12)7-3/h5-7H2,1-4H3
- InChI Key： LKACJLUUJRMGFK-UHFFFAOYSA-N
- SMILES： CCC(C)(S(=O)(=O)CC)S(=O)(=O)CC
Computed Properties
- Exact Mass: 242.06500
- Monoisotopic Mass: 242.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 85A^2
Experimental Properties
- Density: 1.3634 (rough estimate)
- Melting Point: 74-76°
- Boiling Point: 355.18°C (rough estimate)
- Flash Point: 283.2±16.7 °C
- Refractive Index: 1.4950 (estimate)
- PSA: 85.04000
- LogP: 3.14360
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Butane,2,2-bis(ethylsulfonyl)- Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Butane,2,2-bis(ethylsulfonyl)- Related Literature
-
1. 866. Factors influencing the rates of dissociation of metal complexes. Part IV. A comparison of nickel(II)– and copper(II)–diamine complexesR. G. Wilkins J. Chem. Soc. 1962 4475
-
2. Thiadiazatrimethylenemethane and N,N′,P-triphenylphosphonothioic diamide complexes of platinum(II)William Henderson,Raymond D. W. Kemmitt,Simon Mason,Mark R. Moore,John Fawcett,David R. Russell J. Chem. Soc. Dalton Trans. 1992 59
-
3. Determination of the catalytic coefficient of the hydroxyl ion in the mutarotation of glucose and lactoseThomas Martin Lowry,Gordon Leslie Wilson Trans. Faraday Soc. 1928 24 683
-
B?a?ej Gierczyk,Marcin Ka?mierczak,Grzegorz Schroeder,Andrzej Sporzyński New J. Chem. 2013 37 1056
-
5. Mono- and di-bridged μ-oxo diiron complexes of 3-[bis(2-pyridylmethyl)amino]propionate (bpp). Crystal structures of [{Fe(bpp)(H2O)}2O][ClO4]2·H2O and [{Fe(bpp)}2(MeCO2)O][ClO4]·4.5H2OAlan Hazell,Kenneth B. Jensen,Christine J. McKenzie,Hans Toftlund J. Chem. Soc. Dalton Trans. 1993 3249
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